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Compound of Interest

Compound Name: 2,7-Octanedione

Cat. No.: B167701

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,7-octanedione, a diketone of
interest in synthetic organic chemistry. The document details its chemical and physical
properties, outlines key synthetic methodologies, and explores its reactivity, with a particular
focus on intramolecular cyclization reactions. While direct biological applications of 2,7-
octanedione are not extensively documented, its utility as a precursor for the synthesis of
heterocyclic compounds, which are prevalent in medicinal chemistry, is highlighted. This guide
is intended to serve as a valuable resource for researchers and professionals in drug discovery
and development by providing foundational knowledge and insights into the synthetic
applications of this versatile diketone.

Core Properties of 2,7-Octanedione

2,7-Octanedione is a linear eight-carbon chain with ketone functionalities at the second and
seventh positions. Its structure allows for a range of chemical transformations, making it a
useful building block in organic synthesis.
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Property Value Reference
CAS Number 1626-09-1 [11[2][3][4]
Molecular Formula C8H1402 [21[3][4]
Molecular Weight 142.20 g/mol [1112]14]
Boiling Point 252 °C at 760 mmHg [2]

Density 0.918 g/cm? [2]

Flash Point 92.7 °C [2]

Synthesis of 2,7-Octanedione

Several synthetic routes to 2,7-octanedione have been reported. The selection of a particular
method may depend on the availability of starting materials, desired scale, and reaction
conditions.

Ozonolysis of 1,2-Dimethylcyclohexene

A common laboratory-scale synthesis involves the oxidative cleavage of 1,2-
dimethylcyclohexene using ozone. The ozonide intermediate is then typically worked up under
reductive conditions (e.g., with dimethyl sulfide or zinc) to yield the desired diketone.

Oxidation of 2,7-Octanediol

The corresponding diol, 2,7-octanediol, can be oxidized to the diketone using various oxidizing
agents. Standard oxidation protocols, such as Swern oxidation or the use of chromic acid-
based reagents (e.g., Jones reagent), are applicable.

Key Chemical Reactions and Mechanisms

The presence of two ketone groups separated by a four-carbon chain dictates the reactivity of
2,7-octanedione, predisposing it to intramolecular reactions.

Intramolecular Aldol Condensation
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The most significant reaction of 2,7-octanedione is its base-catalyzed intramolecular aldol
condensation. Deprotonation at an a-carbon (C1, C3, C6, or C8) generates an enolate that can
attack the other carbonyl group, leading to the formation of cyclic products. The ring size of the
product is dependent on which a-proton is removed.

o Formation of a five-membered ring: Abstraction of a proton from C3 or C6 leads to a
nucleophilic attack on the C7 or C2 carbonyl, respectively, to form a five-membered ring.

o Formation of a seven-membered ring: Deprotonation of the terminal methyl groups (C1 or
C8) can lead to the formation of a seven-membered ring, although this is generally less
favored due to higher ring strain.

Under thermodynamic control (e.g., using a weak base like sodium hydroxide), the reaction is
reversible, and the most stable product is favored. This is often the conjugated cyclopentenone
derivative formed after dehydration of the initial aldol addition product.

Starting Materials 2,7-Octanedione Paal-Knorr Library of High-Throughput B CaEs
(e.g., 1,2-dimethylcyclohexene) Synthesis Synthesis Substituted Heterocycles Screening 9

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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